2-(2-Methoxyethoxy)ethyl 2-amino-3-thiophen-3-ylpropanoate;hydrochloride

• IUPAC Name: 2-(2-methoxyethoxy)ethyl 2-amino-3-thiophen-3-ylpropanoate;hydrochloride
• InChI: InChI=1S/C12H19NO4S.ClH/c1-15-3-4-16-5-6-17-12(14)11(13)8-10-2-7-18-9-10;/h2,7,9,11H,3-6,8,13H2,1H3;1H
• InChI Key: USQZKWVSKYJLQW-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOC(=O)C(CC1=CSC=C1)N.Cl
• Molecular Formula: C12H20ClNO4S
• Molecular Weight: 309.81 g/mol

Description

“2-(2-Methoxyethoxy)ethyl 2-amino-3-thiophen-3-ylpropanoate;hydrochloride” is a chemical compound with the molecular formula C12H20ClNO4S and a molecular weight of 309.81. It is related to the class of compounds known as PEG reagents.

Scientific Research Applications

Synthesis and Chemical Properties

• A study detailed the synthesis of compounds similar to the specified chemical, focusing on their preparation through reactions like the Whol-Ziegler and Williamson reactions. The research aimed to explore their effects on learning and memory in mice, indicating a potential application in neurological studies Jiang Jing-ai (2006).
• Another research synthesized lignan conjugates via cyclopropanation, showcasing antimicrobial and antioxidant studies. This illustrates the compound's relevance in developing pharmaceuticals with antimicrobial and antioxidant properties K. Raghavendra et al. (2016).

Biological and Pharmaceutical Applications

• A synthesis method was explored for new ethyl hydrogen phosphonate derivatives, focusing on their corrosion inhibition efficiency for mild steel, demonstrating the compound's utility in corrosion protection applications M. Djenane et al. (2019).
• The use of 2-imino-2-methoxyethyl 1-thioglycosides as new reagents for attaching sugars to proteins was investigated, revealing potential applications in bioconjugation and drug delivery systems Y. Lee et al. (1976).

Material Science

• Studies on polymorphic forms of related chemical compounds have shown challenges and solutions in the analytical and physical characterization of pharmaceutical compounds, underlining the significance of understanding polymorphism in drug development F. Vogt et al. (2013).